(8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl) (E)-2-methylbut-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl) (E)-2-methylbut-2-enoate is a natural product found in Ferula hermonis with data available.
Scientific Research Applications
Chemical Reactions and Compounds Synthesis
The compound has been explored in the context of tricyclic product synthesis, particularly in reactions involving penicillin-derived thiazoloazetidinones and ethyl diazoacetate. This has led to the creation of unique tricyclic adducts, contributing to the field of organic synthesis and chemical reaction mechanisms (Mara, Singh, Thomas, & Williams, 1982).
Research related to the preparation of certain methyl 2-enoates, derived from penicillins, has also involved this compound. Such studies are significant in understanding complex organic synthesis processes (Stoodley & Watson, 1975).
The compound has been used in the study of biohydrogenation processes using Saccharomyces cerevisiae (baker's yeast), offering insights into the stereochemical aspects of biohydrogenation and the preparation of bifunctional chiral synthons (Ferraboschi, Grisenti, Casati, Fiecchi, & Santaniello, 1987).
Its involvement in thermal acid-catalyzed rearrangements, such as the transformation of trans-methyl chrysanthemate to lavandulyl derivatives, highlights its role in understanding reaction mechanisms under specific conditions (Goldschmidt, Crammer, & Ikan, 1984).
Pharmaceutical Research and Development
Studies involving the synthesis of heterocyclic systems containing this compound have implications in pharmaceutical chemistry, where such compounds might be precursors or models for active pharmaceutical ingredients (Malzogu, Sušnik, Vorkapić-Furač, Rapić, & Kovač, 2000).
The compound's role in the total synthesis of specific acid dilactones, which are intermediates in various pharmaceutical syntheses, demonstrates its importance in the development of new drugs and therapeutic agents (Gordon-Gray & Whiteley, 1977).
Other Applications
The compound has been studied in the context of chiral building blocks for prostanoids, which are crucial in various biological processes and medical applications (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).
Its utilization in the synthesis of novel compounds with potential muscarinic (M3) antagonist activities indicates its significance in the development of new treatments for conditions involving the muscarinic acetylcholine receptor (Evans, Lee, & Thomas, 2008).
properties
CAS RN |
11053-21-7 |
---|---|
Product Name |
(8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl) (E)-2-methylbut-2-enoate |
Molecular Formula |
C20H30O4 |
Molecular Weight |
334.456 |
IUPAC Name |
(8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl) (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C20H30O4/c1-7-14(5)18(22)24-17-10-13(4)8-9-20(23)15(12(2)3)11-16(21)19(17,20)6/h7,10,12,15,17,23H,8-9,11H2,1-6H3/b14-7+ |
InChI Key |
IVSKJBHOJBAMEK-VGOFMYFVSA-N |
SMILES |
CC=C(C)C(=O)OC1C=C(CCC2(C1(C(=O)CC2C(C)C)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.